Cas no 140397-30-4 (1H-Indole-3-carboxylic acid, 1-(1,1-dimethylethyl)-)

• Product Name: 1H-Indole-3-carboxylic acid, 1-(1,1-dimethylethyl)-
• CAS No: 140397-30-4
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 1287238
• PubChem ID: 68841373
• Update Time: 2025-04-20

1H-Indole-3-carboxylic acid, 1-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylic acid, 1-(1,1-dimethylethyl)-
• 1-tert-butylindole-3-carboxylic acid
• DTXSID80739144
• 1-(tert-Butyl)-1H-indole-3-carboxylic acid
• 1-tert-Butyl-1H-indole-3-carboxylic acid
• 140397-30-4
• SCHEMBL3924368

• Inchi： 1S/C13H15NO2/c1-13(2,3)14-8-10(12(15)16)9-6-4-5-7-11(9)14/h4-8H,1-3H3,(H,15,16)
• InChI Key： XNCAUAIZUWLWBO-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C2C=CC=CC=21)C(C)(C)C)=O

Computed Properties

• Exact Mass: 217.11035
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.23